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Compound of Interest

Compound Name: Ethyl 3,5-dinitrobenzoate

Cat. No.: B1581897

An In-depth Technical Guide to Ethyl 3,5-dinitrobenzoate

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a comprehensive overview of Ethyl
3,5-dinitrobenzoate, a compound frequently used in the derivatization of alcohols.

Nomenclature and Identification

Ethyl 3,5-dinitrobenzoate is an organic compound with the chemical formula CO9H8N206.[1]
[2] It is systematically named as the ethyl ester of 3,5-dinitrobenzoic acid. For unambiguous
identification in chemical literature and databases, the following identifiers are used:

CAS Number: 618-71-3[1][2]

IUPAC Name: ethyl 3,5-dinitrobenzoate[3]

Synonyms: 3,5-Dinitrobenzoic acid ethyl ester, Benzoic acid, 3,5-dinitro-, ethyl ester.[2][4]

Molecular Formula: COH8N206[1][5][6]

Linear Formula: (O2N)2C6H3CO2C2H5

InChIKey: IBQREHIJPMPCXQA-UHFFFAOYSA-N[2][3]

Physicochemical Properties
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The key quantitative data for Ethyl 3,5-dinitrobenzoate are summarized in the table below for
easy reference and comparison.

Property Value Unit Source
Molecular Weight 240.17 g/mol [1][6]
Melting Point 92-95 °C [41718191
Boiling Point 367.1-382.88 °C [819]
Density 1.295 - 1.433 g/cm3 [819]
Flash Point 171.8 °C [9]
Water Solubility

-3.43 mol/L [10]
(log10WS)
Octanol/Water
Partition Coefficient 1.680 [10]
(logPoct/wat)

Experimental Protocols
Synthesis of Ethyl 3,5-dinitrobenzoate

A conventional method for the preparation of Ethyl 3,5-dinitrobenzoate involves a two-step
process starting from 3,5-dinitrobenzoic acid.[7][11]

Step 1: Synthesis of 3,5-Dinitrobenzoyl Chloride

 In a dry reaction vessel, gently warm a mixture of 5 g of 3,5-dinitrobenzoic acid and 5 g of
phosphorus pentachloride.[7]

o Allow the mixture to cool.

o Separate the resulting solid 3,5-dinitrobenzoyl chloride from the phosphorus oxychloride by
pressing on a porous plate.[7]

Step 2: Esterification
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o Treat the crude 3,5-dinitrobenzoyl chloride with 5 ml of ethyl alcohol.[7]
e Heat the mixture under reflux at approximately 80°C for 10 minutes.[7]

o The final product is crystallized from 60% alcohol to yield Ethyl 3,5-dinitrobenzoate with a
melting point of 92°C.[7]

An alternative, greener synthesis approach involves the direct reaction of 3,5-dinitrobenzoic
acid with the alcohol under microwave-assisted conditions in the presence of a few drops of
concentrated sulfuric acid.[11] This method avoids the use of hazardous reagents like
phosphorus pentachloride or thionyl chloride.[11]

Logical Relationships and Workflows
Conventional Synthesis Workflow

The following diagram illustrates the workflow for the conventional synthesis of Ethyl 3,5-
dinitrobenzoate.

Crystallization NEMSNIERTS Pure Ethyl
(60% Alcohol) 3,5-dinitrobenzoate

Ethyl 35-dinitrobenzoate
(Crude)

Ethyl Alcohol

Click to download full resolution via product page

Caption: Conventional synthesis of Ethyl 3,5-dinitrobenzoate.

Application in Alcohol Derivatization

Ethyl 3,5-dinitrobenzoate is primarily used as a derivatizing agent for alcohols. The reaction
of an unknown alcohol with 3,5-dinitrobenzoyl chloride (often prepared in situ from 3,5-
dinitrobenzoic acid) yields a solid ester derivative with a sharp melting point, which can be used
for identification.
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Caption: Workflow for alcohol identification via derivatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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